Cas no 1805959-45-8 (Ethyl 4-iodo-2-nitro-3-(trifluoromethoxy)pyridine-5-acetate)

• Product Name: Ethyl 4-iodo-2-nitro-3-(trifluoromethoxy)pyridine-5-acetate
• CAS No: 1805959-45-8
• MF: C₁₀H₈F₃IN₂O₅
• MW: 420.080605506897
• CID: 4836224
• Update Time: 2025-10-23

Ethyl 4-iodo-2-nitro-3-(trifluoromethoxy)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-iodo-2-nitro-3-(trifluoromethoxy)pyridine-5-acetate

• Inchi： 1S/C10H8F3IN2O5/c1-2-20-6(17)3-5-4-15-9(16(18)19)8(7(5)14)21-10(11,12)13/h4H,2-3H2,1H3
• InChI Key： WPVXAJXCMSTCQQ-UHFFFAOYSA-N
• SMILES： IC1C(=C([N+](=O)[O-])N=CC=1CC(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 390
• XLogP3: 3
• Topological Polar Surface Area: 94.2

Additional information on Ethyl 4-iodo-2-nitro-3-(trifluoromethoxy)pyridine-5-acetate

Ethyl 4-iodo-2-nitro-3-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1805959-45-8): An Overview of a Promising Compound in Medicinal Chemistry

Ethyl 4-iodo-2-nitro-3-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1805959-45-8) is a complex and multifaceted compound that has garnered significant attention in the field of medicinal chemistry. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways. The presence of the iodo, nitro, and trifluoromethoxy substituents imparts distinct chemical and biological properties, making it a valuable candidate for further research and development.

The molecular structure of Ethyl 4-iodo-2-nitro-3-(trifluoromethoxy)pyridine-5-acetate is composed of a pyridine ring with several functional groups attached. The iodo group at the 4-position and the nitro group at the 2-position contribute to its reactivity and electronic properties, while the trifluoromethoxy group at the 3-position enhances its lipophilicity and metabolic stability. These features collectively make the compound an attractive scaffold for drug design and optimization.

In recent years, there has been a growing interest in compounds with similar structural motifs due to their potential therapeutic benefits. For instance, studies have shown that compounds containing iodo, nitro, and trifluoromethoxy substituents can exhibit potent anti-inflammatory, anti-cancer, and anti-viral activities. The presence of these functional groups can modulate various biological processes, including enzyme inhibition, receptor binding, and cell signaling pathways.

The synthesis of Ethyl 4-iodo-2-nitro-3-(trifluoromethoxy)pyridine-5-acetate involves a series of well-defined chemical reactions. Typically, the synthesis begins with the formation of a pyridine derivative containing the desired substituents. Subsequent steps involve the introduction of the ethyl ester group at the 5-position and the optimization of reaction conditions to achieve high yields and purity. The detailed synthetic route is crucial for ensuring the quality and consistency of the final product, which is essential for its application in preclinical and clinical studies.

The biological evaluation of Ethyl 4-iodo-2-nitro-3-(trifluoromethoxy)pyridine-5-acetate has revealed promising results in various assays. In vitro studies have demonstrated its ability to inhibit specific enzymes involved in inflammatory responses and cancer progression. Additionally, preliminary in vivo studies have shown that this compound can effectively reduce tumor growth in animal models, suggesting its potential as an anti-cancer agent.

The pharmacokinetic properties of Ethyl 4-iodo-2-nitro-3-(trifluoromethoxy)pyridine-5-acetate have also been investigated to assess its suitability for therapeutic use. Studies have indicated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound's lipophilicity, conferred by the trifluoromethoxy group, facilitates its penetration across biological membranes, while its metabolic stability ensures prolonged activity in vivo.

In conclusion, Ethyl 4-iodo-2-nitro-3-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1805959-45-8) represents a promising compound with potential applications in medicinal chemistry. Its unique structural features and favorable biological properties make it an attractive candidate for further research and development. Ongoing studies are expected to uncover additional therapeutic benefits and optimize its use in clinical settings.